Cas no 17975-46-1 (5(4H)-Isoxazolone, 4-[(4-methoxyphenyl)methylene]-3-methyl-)

• Product Name: 5(4H)-Isoxazolone, 4-[(4-methoxyphenyl)methylene]-3-methyl-
• CAS No: 17975-46-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1370474
• PubChem ID: 356868
• Update Time: 2025-04-20

5(4H)-Isoxazolone, 4-[(4-methoxyphenyl)methylene]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 4-[(4-methoxyphenyl)methylene]-3-methyl-
• 4-[(4-Methoxyphenyl)methylene]-3-methylisoxazol-5(4H)-one
• 4-[(4-methoxyphenyl)methylidene]-3-methyl-1,2-oxazol-5-one
• 4-(4-Methoxybenzylidene)-3-methylisoxazol-5(4H)-one
• 4-(4-METHOXY-BENZYLIDENE)-3-METHYL-4H-ISOXAZOL-5-ONE
• 3-methyl-4-(4-methoxyphenyl)methylene-isoxazole-5(4h)-one
• 17975-46-1
• CBMicro_013366
• DTXSID30326760

• Inchi： 1S/C12H11NO3/c1-8-11(12(14)16-13-8)7-9-3-5-10(15-2)6-4-9/h3-7H,1-2H3
• InChI Key： BDRUBILCCDSZIW-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=N1)=CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89